2-Methyl-2-(3-methylcyclohexyl)butanal

• Molecular Formula: C12H22O
• Molecular Weight: 182.30 g/mol
• IUPAC Name: 2-methyl-2-(3-methylcyclohexyl)butanal
• InChI: InChI=1S/C12H22O/c1-4-12(3,9-13)11-7-5-6-10(2)8-11/h9-11H,4-8H2,1-3H3
• InChI Key: YQRCXJOSYWSYFF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C=O)C1CCCC(C1)C

Description

2-Methyl-2-(3-methylcyclohexyl)butanal is a branched aldehyde featuring a 3-methylcyclohexyl substituent at the second carbon of a butanal chain. The compound’s structure combines steric hindrance from the geminal methyl and cyclohexyl groups with the reactivity of an aldehyde functional group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-2-(3-methylcyclohexyl)butanal typically involves the reaction of 3-methylcyclohexanol with butanal in the presence of an acid catalyst. The reaction conditions often include elevated temperatures and controlled pH levels to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined under optimized conditions. The use of continuous flow reactors can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-2-(3-methylcyclohexyl)butanal can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The compound can be reduced to form the corresponding alcohol.

Substitution: The aldehyde group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Nucleophiles such as Grignard reagents can be used for substitution reactions.

Major Products Formed

Oxidation: 2-Methyl-2-(3-methylcyclohexyl)butanoic acid.

Reduction: 2-Methyl-2-(3-methylcyclohexyl)butanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Methyl-2-(3-methylcyclohexyl)butanal has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the flavor and fragrance industry due to its unique aromatic properties.

Mechanism of Action

The mechanism of action of 2-Methyl-2-(3-methylcyclohexyl)butanal involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The compound’s reactivity is influenced by the presence of the cyclohexyl ring, which can affect its binding affinity and specificity.

Comparison with Similar Compounds

Substituent Effects on Physical and Optical Properties

• (R)-2-Methyl-2-(naphthalen-2-yl)-4,4-bis(phenylsulfonyl)butanal (): Structure: Features a naphthyl group and two phenylsulfonyl substituents. Optical Activity: Exhibits [α]D = +13.0° (CHCl₃) with 92% enantiomeric excess (ee) under chiral HPLC conditions (Chiralpak AS-H column) . The absence of sulfonyl groups may increase volatility compared to this compound.

Functional Group Reactivity and Toxicity

• Aldicarb (Propanal, 2-methyl-2-(methylthio)-, O-[(methylamino)carbonyl]oxime) (): Structure: A propanal derivative modified with a methylthio group and oxime carbamate. Toxicity: Highly toxic carbamate pesticide, restricted due to environmental and health risks . Comparison: The unmodified aldehyde group in 2-Methyl-2-(3-methylcyclohexyl)butanal lacks the oxime moiety responsible for Aldicarb’s toxicity. This suggests lower acute toxicity but possible volatility concerns typical of aldehydes.

Cyclohexyl Substituent vs. Phosphonofluoridates

• 3-Methylcyclohexyl Methylphosphonofluoridate (): Structure: Contains a 3-methylcyclohexyl group attached to a phosphonofluoridate functional group. Regulatory Status: Listed under Schedule 1A01 (chemical weapons precursors) due to its phosphonate backbone . Comparison: While both compounds share a 3-methylcyclohexyl group, 2-Methyl-2-(3-methylcyclohexyl)butanal’s aldehyde group is less reactive than phosphonofluoridates, likely exempting it from similar regulatory scrutiny.

Data Table: Comparative Analysis of Related Compounds

Compound Name	Functional Group	Key Substituents	Optical Activity ([α]D)	HPLC Retention Time (min)	Toxicity/Regulatory Status
(R)-2-Methyl-2-(naphthalen-2-yl)-...butanal	Aldehyde, sulfonyl	Naphthyl, bis(phenylsulfonyl)	+13.0° (CHCl₃)	32.9 (major), 39.1 (minor)	Not specified
Aldicarb	Aldehyde, oxime	Methylthio, carbamate	N/A	N/A	Highly toxic; restricted
3-Methylcyclohexyl methylphosphonofluoridate	Phosphonofluoridate	3-Methylcyclohexyl	N/A	N/A	Schedule 1A01
2-Methyl-2-(3-methylcyclohexyl)butanal	Aldehyde	3-Methylcyclohexyl, methyl	Inferred: Moderate	Inferred: Shorter than [1]	Likely low acute toxicity

Key Research Findings

Steric and Solubility Effects : The cyclohexyl group in the target compound likely enhances lipophilicity compared to naphthyl-containing analogs, impacting solubility in polar solvents .

Synthetic Challenges : Synthesis may require strategies to manage steric hindrance during aldehyde formation, contrasting with ester/amine syntheses in and .

Biological Activity

2-Methyl-2-(3-methylcyclohexyl)butanal is a branched-chain aldehyde that has garnered attention for its potential biological activities. This compound, often associated with flavoring and fragrance applications, has been investigated for various pharmacological effects, particularly in the context of cancer research and metabolic processes.

Chemical Structure and Properties

The chemical structure of 2-Methyl-2-(3-methylcyclohexyl)butanal can be described as follows:

• Molecular Formula : C12H22O
• Molecular Weight : 182.31 g/mol
• Structural Features : It contains a branched chain with a cyclohexyl group, which may influence its interaction with biological systems.

Metabolic Effects

Research indicates that aldehydes can influence metabolic pathways. Aldehydes like 3-methyl-2-butenal have been implicated in lipid peroxidation processes, leading to the generation of reactive oxygen species (ROS) that can affect cellular metabolism and signaling pathways . While direct studies on 2-Methyl-2-(3-methylcyclohexyl)butanal are scarce, understanding its metabolic implications is crucial for evaluating its overall biological activity.

Study on Related Aldehydes

A study examining the effects of 3-methyl-2-butenal revealed that it could induce DNA damage through oxidative stress mechanisms. This compound was associated with mutagenic effects in some assays but not in others, indicating a complex interaction with cellular systems . Given the structural similarities between 3-methyl-2-butenal and 2-Methyl-2-(3-methylcyclohexyl)butanal, it is plausible that similar biological activities may be observed.

Toxicity and Safety Profile

The safety profile of aldehydes is critical for their application in food and pharmaceuticals. The Joint FAO/WHO Expert Committee on Food Additives has reviewed various aldehydes, noting their potential toxicity at high concentrations but also highlighting a lack of significant adverse effects at lower doses . For instance, while 3-methyl-2-butenal demonstrated moderate toxicity in animal studies, it did not exhibit significant reproductive or developmental toxicity at tested levels .

Compound	LD50 (mg/kg)	Effects Observed
3-Methyl-2-butenal	Oral: 690	Respiratory distress, tremors
	Dermal: 3400	Skin irritation
	Inhalation: 3700	Irritation of respiratory tract
2-Methyl-2-(3-methylcyclohexyl)butanal	TBD	TBD